1-[(5-Fluoro-2-methoxyphenyl)sulfonyl]-3-methyl-1H-pyrazole 1-[(5-Fluoro-2-methoxyphenyl)sulfonyl]-3-methyl-1H-pyrazole
Brand Name: Vulcanchem
CAS No.: 957484-25-2
VCID: VC0344944
InChI: InChI=1S/C11H11FN2O3S/c1-8-5-6-14(13-8)18(15,16)11-7-9(12)3-4-10(11)17-2/h3-7H,1-2H3
SMILES: CC1=NN(C=C1)S(=O)(=O)C2=C(C=CC(=C2)F)OC
Molecular Formula: C11H11FN2O3S
Molecular Weight: 270.28g/mol

1-[(5-Fluoro-2-methoxyphenyl)sulfonyl]-3-methyl-1H-pyrazole

CAS No.: 957484-25-2

Main Products

VCID: VC0344944

Molecular Formula: C11H11FN2O3S

Molecular Weight: 270.28g/mol

1-[(5-Fluoro-2-methoxyphenyl)sulfonyl]-3-methyl-1H-pyrazole - 957484-25-2

CAS No. 957484-25-2
Product Name 1-[(5-Fluoro-2-methoxyphenyl)sulfonyl]-3-methyl-1H-pyrazole
Molecular Formula C11H11FN2O3S
Molecular Weight 270.28g/mol
IUPAC Name 1-(5-fluoro-2-methoxyphenyl)sulfonyl-3-methylpyrazole
Standard InChI InChI=1S/C11H11FN2O3S/c1-8-5-6-14(13-8)18(15,16)11-7-9(12)3-4-10(11)17-2/h3-7H,1-2H3
Standard InChIKey KCJZCRXWUZUDGM-UHFFFAOYSA-N
SMILES CC1=NN(C=C1)S(=O)(=O)C2=C(C=CC(=C2)F)OC
Canonical SMILES CC1=NN(C=C1)S(=O)(=O)C2=C(C=CC(=C2)F)OC
PubChem Compound 6489201
Last Modified Nov 12 2021
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